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Compound of Interest

Compound Name:
Benzyl 2-(thietan-3-

ylidene)acetate

Cat. No.: B1375710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1394319-40-4 Molecular Formula: C₁₂H₁₂O₂S Molecular Weight: 220.29 g/mol

Introduction
Benzyl 2-(thietan-3-ylidene)acetate is a sulfur-containing heterocyclic compound that has

emerged as a molecule of interest within the scientific research community. Its unique structural

features, incorporating a thietane ring, a benzyl group, and an acetate moiety, suggest potential

applications in medicinal chemistry and materials science. This technical overview consolidates

the currently available information on this compound.

Physicochemical Properties
While detailed experimental data is limited in publicly accessible literature, the fundamental

properties of Benzyl 2-(thietan-3-ylidene)acetate can be inferred from its structure.

Property Value Source

Molecular Formula C₁₂H₁₂O₂S Calculated

Molecular Weight 220.29 g/mol Calculated

Purity ≥95% Commercial Supplier Data
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Note: The lack of extensive published studies means that other physical constants such as

melting point, boiling point, and solubility are not readily available.

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols for Benzyl 2-(thietan-3-ylidene)acetate are not

widely published. However, a plausible synthetic route can be conceptualized based on

established organic chemistry principles.

Conceptual Synthetic Workflow
A potential synthetic pathway could involve a Wittig-type reaction or a Horner-Wadsworth-

Emmons reaction between a suitable thietan-3-one precursor and a phosphonate or

phosphonium ylide bearing the benzyl acetate group.
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Caption: Conceptual Horner-Wadsworth-Emmons synthesis of the target compound.

A detailed experimental protocol would require laboratory validation but would likely follow

these general steps:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1375710?utm_src=pdf-body
https://www.benchchem.com/product/b1375710?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ylide Formation: The phosphonate ester, benzyl (diethoxyphosphoryl)acetate, is treated with

a strong base, such as sodium hydride, in an anhydrous aprotic solvent like tetrahydrofuran

(THF) at a reduced temperature (e.g., 0 °C) to generate the corresponding carbanion (ylide).

Reaction with Ketone: Thietan-3-one, dissolved in the same solvent, is added dropwise to

the ylide solution. The reaction mixture is then allowed to warm to room temperature and

stirred until completion, which can be monitored by thin-layer chromatography (TLC).

Workup and Purification: The reaction is quenched with an aqueous solution (e.g., saturated

ammonium chloride). The organic layer is separated, and the aqueous layer is extracted with

a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are then

washed, dried over an anhydrous salt (e.g., sodium sulfate), filtered, and concentrated under

reduced pressure. The crude product would then be purified using column chromatography

on silica gel to yield the pure Benzyl 2-(thietan-3-ylidene)acetate.

Potential Applications and Biological Activity
The thietane ring is a structural motif present in some biologically active molecules, and its

strained four-membered ring can impart unique chemical reactivity. While no specific biological

activity or signaling pathway involvement for Benzyl 2-(thietan-3-ylidene)acetate has been

reported in scientific literature, its structure suggests several areas for potential investigation:

Enzyme Inhibition: The ester functionality and the overall molecular shape could allow it to

act as a substrate mimic or an allosteric modulator for various enzymes.

Antimicrobial Research: Sulfur-containing heterocycles are known to possess antimicrobial

properties. This compound could be screened for activity against various bacterial and fungal

strains.

Drug Discovery Scaffold: The molecule could serve as a starting point or a fragment for the

development of more complex molecules with therapeutic potential.

Logical Workflow for Biological Screening
The initial biological evaluation of this compound would logically proceed through a series of in

vitro assays.
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Caption: A logical workflow for the initial biological screening of the compound.

Conclusion
Benzyl 2-(thietan-3-ylidene)acetate (CAS 1394319-40-4) is a novel chemical entity with

potential for further scientific exploration. The current lack of published data presents an

opportunity for researchers in the fields of synthetic chemistry, medicinal chemistry, and drug

discovery to investigate its properties and potential applications. The conceptual synthetic and

screening workflows provided here offer a foundational framework for such future studies. As a

commercially available but understudied molecule, it represents a frontier for new discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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